Cas no 1213598-70-9 ((1R)-1-(2-CHLORO-4-FLUOROPHENYL)ETHANE-1,2-DIAMINE)

• Product Name: (1R)-1-(2-CHLORO-4-FLUOROPHENYL)ETHANE-1,2-DIAMINE
• CAS No: 1213598-70-9
• MF: C₈H₁₀ClFN₂
• MW: 188.629804134369
• CID: 5592611
• PubChem ID: 66516728
• Update Time: 2026-03-11

(1R)-1-(2-CHLORO-4-FLUOROPHENYL)ETHANE-1,2-DIAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-CHLORO-4-FLUOROPHENYL)ETHANE-1,2-DIAMINE
• N13583
• AKOS015931533
• 1213598-70-9

• Inchi： 1S/C8H10ClFN2/c9-7-3-5(10)1-2-6(7)8(12)4-11/h1-3,8H,4,11-12H2/t8-/m0/s1
• InChI Key： SLFSQUZBFDAMPF-QMMMGPOBSA-N
• SMILES： [C@H](C1=CC=C(F)C=C1Cl)(N)CN

Computed Properties

• Exact Mass: 188.0516542g/mol
• Monoisotopic Mass: 188.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52Ų

Additional information on (1R)-1-(2-CHLORO-4-FLUOROPHENYL)ETHANE-1,2-DIAMINE

Comprehensive Overview of (1R)-1-(2-CHLORO-4-FLUOROPHENYL)ETHANE-1,2-DIAMINE (CAS No. 1213598-70-9)

The compound (1R)-1-(2-CHLORO-4-FLUOROPHENYL)ETHANE-1,2-DIAMINE (CAS No. 1213598-70-9) is a chiral diamine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2-chloro-4-fluorophenyl moiety and the ethane-1,2-diamine backbone, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity, which is critical for developing enantiomerically pure drugs targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like (1R)-1-(2-CHLORO-4-FLUOROPHENYL)ETHANE-1,2-DIAMINE has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound aligns with the growing focus on sustainable pharmaceutical manufacturing, as its efficient synthesis routes minimize waste and energy consumption. Additionally, its halogenated aromatic structure offers versatility in cross-coupling reactions, a hot topic in medicinal chemistry and drug discovery.

The CAS No. 1213598-70-9 is often searched alongside terms like "chiral amine applications", "fluorophenyl derivatives in drug design", and "stereoselective synthesis techniques". These keywords reflect user interest in its role in developing targeted therapies and precision medicine. For instance, its potential as a ligand in catalytic systems or a precursor for kinase inhibitors is frequently explored in academic and industrial settings.

From a technical perspective, the compound’s physicochemical properties—such as solubility, stability, and reactivity—are meticulously studied to optimize its use in high-throughput screening. Analytical methods like HPLC and NMR are employed to ensure purity, especially given the importance of enantiomeric excess in regulatory approvals. This rigor caters to the pharmaceutical industry’s emphasis on quality-by-design (QbD) principles.

Emerging trends also highlight its relevance in AI-driven molecular modeling. Computational chemists leverage tools like docking simulations to predict interactions between (1R)-1-(2-CHLORO-4-FLUOROPHENYL)ETHANE-1,2-DIAMINE and biological targets, accelerating hit-to-lead optimization. Such applications resonate with searches for "machine learning in drug development" and "fragment-based drug discovery".

In summary, (1R)-1-(2-CHLORO-4-FLUOROPHENYL)ETHANE-1,2-DIAMINE (CAS No. 1213598-70-9) exemplifies the intersection of innovative synthetic chemistry and therapeutic innovation. Its multifaceted utility ensures continued relevance in both academic research and industrial applications, addressing pressing needs in personalized medicine and environmentally benign synthesis.